Cas no 2171261-35-9 ((3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-4-methylpentanoic acid)

• Product Name: (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-4-methylpentanoic acid
• CAS No: 2171261-35-9
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6217068
• PubChem ID: 165569230
• Update Time: 2025-05-20

(3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-4-methylpentanoic acid
• (3R)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]formamido}-4-methylpentanoic acid
• EN300-1579476
• 2171261-35-9

• Inchi： 1S/C25H28N2O5/c1-15(2)21(13-22(28)29)26-23(30)25(11-12-25)27-24(31)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)/t21-/m1/s1
• InChI Key： TUAXLOSWSHSYCK-OAQYLSRUSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](CC(=O)O)C(C)C

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-4-methylpentanoic acid

Recent Advances in the Study of (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-4-methylpentanoic acid and Its Applications in Chemical Biology and Medicine

The compound (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-4-methylpentanoic acid, along with its associated CAS number 2171261-35-9, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropyl and fluorenylmethoxycarbonyl (Fmoc) groups, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its role in enhancing the stability and bioavailability of peptide-based therapeutics, making it a focal point for researchers aiming to overcome challenges in drug delivery and efficacy.

One of the key advancements in the application of this compound is its use in solid-phase peptide synthesis (SPPS). The Fmoc-protected amino acid derivative facilitates the efficient assembly of complex peptides by providing a robust protecting group that can be selectively removed under mild conditions. Recent research has demonstrated that the incorporation of (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-4-methylpentanoic acid into peptide sequences improves their resistance to enzymatic degradation, thereby extending their half-life in biological systems. This property is particularly valuable in the development of therapeutic peptides targeting chronic diseases such as diabetes and cancer.

In addition to its utility in peptide synthesis, this compound has shown promise in the design of novel protease inhibitors. Structural studies have revealed that the cyclopropyl moiety confers conformational rigidity, which enhances the binding affinity of the resulting inhibitors to their target enzymes. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the successful application of this compound in the development of inhibitors for SARS-CoV-2 main protease, showcasing its potential in antiviral drug discovery. The study reported a significant reduction in viral replication in vitro, underscoring the therapeutic relevance of this molecule.

Further investigations into the pharmacokinetic properties of (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-4-methylpentanoic acid have revealed its favorable absorption and distribution profiles. Preclinical studies in animal models have demonstrated that derivatives of this compound exhibit enhanced permeability across biological membranes, including the blood-brain barrier. This finding opens new avenues for the development of central nervous system (CNS)-targeted therapies, particularly for neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of this compound. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce production costs. A study published in Organic Process Research & Development detailed a novel catalytic method for the efficient preparation of (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-4-methylpentanoic acid, achieving a significant reduction in reaction time and waste generation. These advancements are expected to facilitate the broader adoption of this compound in industrial and academic research settings.

In conclusion, (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-4-methylpentanoic acid (CAS: 2171261-35-9) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications in peptide synthesis, protease inhibition, and CNS drug delivery highlight its potential to address unmet medical needs. Ongoing research efforts aimed at overcoming synthetic and pharmacokinetic challenges will likely further expand its utility in the development of next-generation therapeutics.